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Compound of Interest

Compound Name: Tricaprylin

Cat. No.: B1683027 Get Quote

Technical Support Center: High-Purity Tricaprylin
This guide provides best practices, frequently asked questions (FAQs), and troubleshooting

advice for handling and storing high-purity tricaprylin in a research and development setting.

Frequently Asked Questions (FAQs)
Q1: What is high-purity tricaprylin and what are its common applications?

High-purity tricaprylin (also known as glyceryl tricaprylate or trioctanoin) is a triglyceride

composed of a glycerol backbone esterified with three caprylic acid molecules.[1] It is a clear,

colorless to pale-yellow, odorless, oily liquid.[2][3] Due to its stability, non-greasy feel, and

ability to solubilize lipophilic compounds, it is widely used in pharmaceutical formulations as a

neutral carrier, absorption promoter, and solubilizing agent for active drugs.[2][4][5] It also

serves as an emollient and skin-conditioning agent in cosmetic and personal care products.[3]

[6]

Q2: What are the primary degradation pathways for tricaprylin?

High-purity tricaprylin is a very stable compound, particularly against oxidation.[2][4] However,

two potential degradation pathways exist:

Hydrolysis: Although its low water content makes it resistant to hydrolysis, tricaprylin can

break down into glycerol and free caprylic acid in the presence of water, especially when
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catalyzed by acids, bases, or enzymes like lipase.[1][7][8]

Thermal Decomposition: Exposure to very high temperatures approaching its flash point

(246°C) should be avoided, as it can decompose into carbon monoxide and carbon dioxide.

[2][4]

Q3: What personal protective equipment (PPE) should be used when handling tricaprylin?

When handling tricaprylin, it is recommended to use standard laboratory PPE to avoid contact

and ensure safety. This includes:

Safety glasses or goggles.

Chemical-resistant gloves (e.g., nitrile).[9]

A lab coat or other protective clothing.[10]

Handling should occur in a well-ventilated area.[10][11]

Q4: Is tricaprylin compatible with common laboratory plastics and container materials?

Tricaprylin is compatible with high-density polyethylene (HDPE), polypropylene (PP), glass,

and aluminum containers.[2][4] However, it is not compatible with polystyrene (PS) and

polyvinyl chloride (PVC), as it can make these plastics brittle or cause them to expand.[2][4]

Care should also be taken when selecting seal-closure elastomers, as tricaprylin has a high

tendency to migrate.[2]

Handling and Storage Guidelines
Q5: What are the optimal storage conditions for high-purity tricaprylin?

To maintain its purity and stability, tricaprylin should be stored according to the following

conditions.

Table 1: Recommended Storage Conditions for High-Purity Tricaprylin
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Parameter Recommendation Rationale

Temperature

Store at ambient room

temperature or refrigerated (2-

8°C).[2][11] Some suppliers

recommend freezing (-20°C)

for long-term storage.[12][13]

Highly stable and not heat-

sensitive under normal

conditions, but cooler

temperatures can slow any

potential long-term

degradation.[2][4]

Container
Store in a tightly sealed, well-

closed container.[2][11]

Prevents contamination from

moisture, air, and microbes.

Atmosphere

An inert atmosphere (e.g.,

nitrogen or argon) is

recommended for long-term

storage.

Minimizes the risk of oxidation,

although tricaprylin is

inherently stable against it.[2]

[3]

Light Exposure Protect from light.[2][4]

Prevents potential photo-

degradation, although it is not

expected to be susceptible to

direct photolysis by sunlight.[7]

Incompatibilities
Store away from strong

oxidizing agents.[2][14]

Strong oxidizers can cause a

vigorous, exothermic reaction.

[14]

General Handling Workflow
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Preparation

Handling

Storage & Cleanup

Don Appropriate PPE

Ensure Well-Ventilated Area

Select Compatible Container

Dispense Tricaprylin

Use in Formulation

Clean Spills Promptly

If spill occurs

Tightly Seal Container After Use

Store in Designated Area

Dispose of Waste Properly

End of use
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Crystals Observed
in Tricaprylin Formulation

Is storage temperature
below tricaprylin's

melting point (~9°C)?

Gently warm and mix
 to re-dissolve.

Yes

Is the API concentration
above its saturation point
at storage temperature?

No

Issue Resolved

Reformulate with lower API
concentration or add

a crystallization inhibitor.

Yes

Is the tricaprylin
purity confirmed?

No

Source a new, high-purity
lot of tricaprylin.

No

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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